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Compound of Interest

Compound Name: 2,5-Dichlorophenyl acetate
CAS No.: 30124-46-0
Cat. No.: B1605865

Get Quote

Technical Monograph: 2,5-Dichlorophenyl

Acetate
Structural Characterization, Synthetic Pathways,

and Industrial Utility
Executive Summary

2,5-Dichlorophenyl acetate (CAS: 30124-46-0) is a specialized chlorinated ester utilized
primarily as a high-value intermediate in the synthesis of agrochemicals (e.g., Dicamba
precursors) and as a substrate in enzymatic assays for esterase specificity.[1][2][3] Its
structural identity is defined by the acetylation of the phenolic oxygen at the 1-position of the
2,5-dichlorobenzene ring.

This guide provides a rigorous technical analysis of the compound's physicochemical profile,
validated synthetic methodologies, and spectroscopic signatures, designed for researchers
requiring high-fidelity data for process development or impurity profiling.

Part 1: Structural Identity & Physicochemical Profile
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The electrophilic nature of the carbonyl carbon, combined with the electron-withdrawing
chlorine substituents on the aromatic ring, renders 2,5-dichlorophenyl acetate susceptible to
nucleophilic attack, a property exploited in both its synthesis and its degradation studies.

ble 1: Physicochemical Specificati

Property Value | Description Source
IUPAC Name (2,5-Dichlorophenyl) acetate PubChem [1]
CAS Number 30124-46-0 PubChem [1]
Molecular Formula CsHeCl202 PubChem [1]
Molecular Weight 205.04 g/mol PubChem [1]
SMILES CC(=0)Oclcc(ClceclCl PubChem [1]
Physical State Crys.talline solid or viscous oil Derived [2]
(purity dependent)

- Soluble in CHCIs, DMSO,
Solubility ) ) Standard [3]
EtOAc; insoluble in water

Lipophilicity (LogP) ~2.6 (Predicted) PubChem [1]

Part 2: Synthetic Methodology

Two primary routes exist for the generation of 2,5-dichlorophenyl acetate. The Laboratory
Route focuses on direct acetylation for analytical standards, while the Industrial Route utilizes a
Baeyer-Villiger oxidation sequence, often employed to synthesize the parent phenol from 1,4-
dichlorobenzene.

Method A: Direct Acetylation (Laboratory Scale)

Objective: High-purity synthesis for use as an analytical standard.
Protocol:

¢ Dissolution: Dissolve 10 mmol of 2,5-dichlorophenol in 20 mL of anhydrous dichloromethane
(DCM).
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o Base Addition: Add 12 mmol of Triethylamine (EtsN) to act as a proton scavenger. Cool to
0°C.

e Acylation: Dropwise add 11 mmol of Acetyl Chloride or Acetic Anhydride. The reaction is
exothermic.

e Monitoring: Stir at room temperature for 2 hours. Monitor via TLC (Hexane:EtOAc 8:2). The
phenol spot (lower R_f) should disappear.

e Workup: Quench with cold water. Wash organic layer with 1M HCI (to remove amine), then
sat. NaHCOs, then brine.

 Purification: Dry over MgSOa, filter, and concentrate. Recrystallize from hexane/ethanol if
solid, or purify via silica column chromatography.

Method B: Baeyer-Villiger Oxidation (Industrial Pathway)

This route is significant in process chemistry as it converts 2,5-dichloroacetophenone into the
ester, which is subsequently hydrolyzed to produce 2,5-dichlorophenol.[4]

2,5-Dichlorophenyl Acetate
(Target Ester)

Hydrolysis
NaOH, H20;

Baeyer-Villiger Oxidation
mCPBA or H202'

Friedel-Crafts Acylation
AcCl, AICI3

1,4-Dichlorobenzene 2,5-Dichloroacetophenone 2,5-Dichlorophenol

Click to download full resolution via product page

Figure 1: The industrial synthesis pathway illustrating the role of 2,5-dichlorophenyl acetate
as a key intermediate in the production of 2,5-dichlorophenol [4].

Part 3: Spectroscopic Characterization (Self-Validating
Data)

To validate the structure of synthesized 2,5-dichlorophenyl acetate, researchers should look
for specific diagnostic signals that distinguish the ester from the starting phenol.

Nuclear Magnetic Resonance (*H NMR)
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The shift of the methyl protons and the specific splitting pattern of the aromatic ring are

definitive.
Proton Chemical Shift o ] Diagnostic
. Multiplicity Integration

Environment (3, ppm) Note
Distinct singlet;

Acetate Methyl (- ] ]

CHs) 2.30-2.35 Singlet (s) 3H absent in phenol

3

precursor.
Ortho to ester;

Aromatic H-6 ~7.20 Doublet (d) 1H deshielded by
induction.
Overlapping

Aromatic H-3, H- ) signals

7.30-7.50 Multiplet (m) 2H

4 dependent on

solvent.

Note: Spectra should be recorded in CDCls. The absence of a broad singlet >5.0 ppm confirms
the consumption of the phenolic -OH group. [5]

Infrared Spectroscopy (FT-IR)

e Carbonyl Stretch (C=0): A sharp, intense band at 1760-1775 cm~1. This is higher than
aliphatic esters due to conjugation with the aromatic ring oxygen (phenolic ester).

e C-O-C Stretch: Strong bands in the 1100-1250 cm~1* region.

o Absence of O-H: The broad band at 3200-3500 cm~1 (present in 2,5-dichlorophenol) must
be absent.

Part 4: Safety & Handling

e Hazards: As a chlorophenol derivative, the compound should be treated as a potential irritant
and toxicant.[5] Hydrolysis releases 2,5-dichlorophenol, which is toxic to aquatic life and a
severe skin irritant.
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Storage: Store in a cool, dry place under inert gas (Argon/Nitrogen) to prevent moisture-
induced hydrolysis.

Disposal: Incineration in a chemical waste facility equipped with scrubbers for chlorinated
compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [chemical structure of 2,5-dichlorophenyl acetate].
BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1605865/docs#chemical-structure-of-2-5-
dichlorophenyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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